Cas no 105250-16-6 ((2-Methylpyridin-4-yl)methanol)

• Product Name: (2-Methylpyridin-4-yl)methanol
• CAS No: 105250-16-6
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD08062415
• CID: 893666
• PubChem ID: 9942144
• Update Time: 2025-06-13

(2-Methylpyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methylpyridin-4-yl)methanol
• 2-Methyl-4-(hydroxymethyl)pyridine
• 2-METHYL-4-HYDROXYMETHYLPYRIDINE
• (2-methyl-pyridin-4-yl)-methanol
• 4-Pyridinemethanol, 2-methyl-
• (2-methyl-4-pyridinyl)methanol
• 2-methylpyridine-4-methanol
• 4-(Hydroxymethyl)-2-picoline
• (2-Methyl-4-pyridyl)methanol
• 4-Hydroxymethyl-2-Methylpyridine
• (2-methylpyridin-4-yl)-methanol
• 4-hydroxymethyl-2-methyl-pyridine
• WCHFSXVRRCEWJL-UHFFFAOYSA-N
• 4-(Hydroxymethyl)-2-methylpyri
• STL555499
• SB15807
• EN300-267876
• SCHEMBL203588
• EG-0720
• DTXSID20433073
• 105250-16-6
• SY101680
• BBL101703
• W-204553
• AKOS006285222
• MFCD08062415
• CS-W011186
• Z1198175905
• DB-017940
• 4-(Hydroxymethyl)-2-methylpyridine

• MDL： MFCD08062415
• Inchi： 1S/C7H9NO/c1-6-4-7(5-9)2-3-8-6/h2-4,9H,5H2,1H3
• InChI Key： WCHFSXVRRCEWJL-UHFFFAOYSA-N
• SMILES： OCC1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068413911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 123.15
• XLogP3: 0.4
• Topological Polar Surface Area: 33.1

Experimental Properties

• Boiling Point: 239.4°C at 760 mmHg
• PSA: 33.12000
• LogP: 0.88230

(2-Methylpyridin-4-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：26-36
• Storage Condition：Sealed in dry,Room Temperature(BD76952)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (2-Methylpyridin-4-yl)methanol

Research Briefing on (2-Methylpyridin-4-yl)methanol (CAS: 105250-16-6) in Chemical Biology and Pharmaceutical Applications

(2-Methylpyridin-4-yl)methanol (CAS: 105250-16-6) is a pyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block in drug synthesis and its potential biological activities. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This briefing synthesizes the latest findings on this compound, highlighting its synthetic utility, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (2-Methylpyridin-4-yl)methanol as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers utilized this compound to develop a series of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study reported that derivatives of (2-Methylpyridin-4-yl)methanol exhibited nanomolar inhibitory activity against PI3Kα, with promising in vitro and in vivo antitumor efficacy.

In the field of neurology, a recent investigation published in ACS Chemical Neuroscience explored the neuroprotective properties of (2-Methylpyridin-4-yl)methanol derivatives. The study found that certain structural modifications of this compound led to enhanced blood-brain barrier permeability and significant antioxidant effects in models of neurodegenerative diseases. Specifically, one derivative showed potential in reducing oxidative stress in neuronal cells, suggesting its possible application in Alzheimer's disease therapy.

From a synthetic chemistry perspective, (2-Methylpyridin-4-yl)methanol has proven valuable in asymmetric synthesis. A 2024 report in Organic Letters described its use as a chiral auxiliary in the construction of complex heterocyclic systems. The study highlighted the compound's ability to induce high enantioselectivity in various transformations, making it particularly useful for the synthesis of biologically active compounds with defined stereochemistry.

Pharmacokinetic studies of (2-Methylpyridin-4-yl)methanol derivatives have also advanced significantly. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of several derivatives showed favorable drug-like properties, including good oral bioavailability and metabolic stability. These findings, published in European Journal of Pharmaceutical Sciences, suggest that this scaffold could serve as a promising starting point for drug development programs.

In conclusion, (2-Methylpyridin-4-yl)methanol (105250-16-6) continues to demonstrate significant potential across multiple pharmaceutical research areas. Its versatility as a synthetic building block, combined with emerging biological activities of its derivatives, positions this compound as an important focus for future drug discovery efforts. Ongoing research is expected to further elucidate its therapeutic applications and optimize its pharmacological properties for clinical development.